Cas no 19262-68-1 (2-Piperidineaceticacid, a-phenyl-, methyl ester,hydrochloride (1:1), (aR,2R)-)

• Product Name: 2-Piperidineaceticacid, a-phenyl-, methyl ester,hydrochloride (1:1), (aR,2R)-
• CAS No: 19262-68-1
• MF: C₁₄H₂₀ClNO₂
• MW: 269.76710319519
• CID: 136560
• PubChem ID: 154100
• Update Time: 2025-04-19

2-Piperidineaceticacid, a-phenyl-, methyl ester,hydrochloride (1:1), (aR,2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidineaceticacid, a-phenyl-, methyl ester,hydrochloride (1:1), (aR,2R)-
• Dexmethylphenidate hydrochloride
• D-threo-Methylphenidate Hydrochloride
• D03721
• Focalin
• Focalin (tn)
• D-METHYLPHENIDATE
• d-threo-Methylphenidate
• d-threo-Form hydrochloride
• DexaMethylphenedate Hydrochloride
• Dexmethylphenidate hydrochloride (usan)
• Methyl phenyl(piperidin-2-yl)acetate--hydrogen chloride (1/1)
• Metadate CD
• 2-PIPERIDINEACETIC ACID, .ALPHA.-PHENYL-, METHYL ESTER, HYDROCHLORIDE, (R*,R*)-(+/-)-
• Ritalin QD
• Metadate MR
• DEXMETHYLPHENIDATE HYDROCHLORIDE [MART.]
• METHYLPHENIDATE HYDROCHLORIDE CII [USP-RS]
• METHYLPHENIDATE HYDROCHLORIDE [EP MONOGRAPH]
• 4B3SC438HI
• 19262-68-1 (HCl)
• DEXMETHYLPHENIDATE HYDROCHLORIDE COMPONENT OF AZSTARYS
• DEXMETHYLPHENIDATE HYDROCHLORIDE [WHO-DD]
• 2-PIPERIDINEACETIC ACID, .ALPHA.-PHENYL-, METHYL ESTER, HYDROCHLORIDE,(.ALPHA.R,2R)-
• METHYLPHENIDATE HYDROCHLORIDE [WHO-DD]
• NWP-06
• (+/-)-threo-Methylphenidate hydrochloride
• 23655-65-4
• Equasym
• DEXMETHYLPHENIDATE HYDROCHLORIDE [VANDF]
• CHEMBL904
• rac-threo-Methylphenidate Hydrochloride
• 2-Piperidineacetic acid, alpha-phenyl-, methyl ester, hydrochloride, (alphaR,2R)-
• UNII-1678OK0E08
• 1678OK0E08
• Dexmethylphenidate hydrochloride [USAN]
• Methylphenidate d-threo-form hydrochloride
• 19262-68-1
• JORNAY PM
• MethyPatch
• methyl (2R)-2-phenyl-2-[(2R)-piperidin-2-yl]acetate;hydrochloride
• dex-methylphenidate hydrochloride
• DTXSID50940927
• DEXMETHYLPHENIDATE HYDROCHLORIDE [ORANGE BOOK]
• Hydrochloride, Dexmethylphenidate
• AKOS027321667
• Methyl (2R)-phenyl((2R)-piperidin-2-yl)acetate hydrochloride
• Dexmethylphenidate HCl
• Focalinxr
• Ritalin SR
• METHYLPHENIDATE HYDROCHLORIDE [ORANGE BOOK]
• 2-PIPERIDINEACETIC ACID, alpha-PHENYL-, METHYL ESTER, HYDROCHLORIDE,(alphaR,2R)-
• METHYLPHENIDATE HYDROCHLORIDE [MART.]
• 2-Piperidineacetic acid, alpha-phenyl-, methyl ester, hydrochloride, (R*,R*)- (+-)-
• dl-threo-Methylphenidate Hydrochloride
• D-threo-Methylphenidate Hydrochloride (1.0mg/ml in Methanol)
• Focalin XR
• JUMYIBMBTDDLNG-OJERSXHUSA-N
• METHYLPHENIDATE D-THREO-FORM HYDROCHLORIDE [MI]
• dl-threo-Methylphenidate HCl
• Methyl (2R)-phenyl[(2R)-piperidin-2-yl]acetate hydrochloride
• ADHANSIA XR
• Methyl (2R)-2-phenyl-2-[(2R)-piperidin-1-ium-2-yl]acetate;chloride
• METHYLPHENIDATE HYDROCHLORIDE [MI]
• Metadate ER
• UNII-4B3SC438HI
• d-threo methylphenidate hydrochloride
• AZSTARYS COMPONENT DEXMETHYLPHENIDATE HYDROCHLORIDE
• Equasym XL
• 2-Piperidineacetic acid, alpha-phenyl-, methyl ester, hydrochloride, (R-(R*,R*))-
• METHYLPHENIDATE HYDROCHLORIDE [USP MONOGRAPH]
• Q47487562
• Daytrana
• (R)-methyl 2-phenyl-2-((R)-piperidin-2-yl)acetate hydrochloride
• Biphentin
• Ritalin
• METHYLPHENIDATE HYDROCHLORIDE [VANDF]
• Equasym IR
• Dexmethylphenidate HydrochlorideExtended-Release
• DEXMETHYLPHENIDATE HYDROCHLORIDE (MART.)
• METHYLPHENIDATE HYDROCHLORIDE [JAN]
• Methylphenidate Hydrochloride 1.0 mg/ml in Methanol (as free base)

• MDL： MFCD04113185
• Inchi： 1S/C14H19NO2.ClH/c1-17-14(16)13(11-7-3-2-4-8-11)12-9-5-6-10-15-12;/h2-4,7-8,12-13,15H,5-6,9-10H2,1H3;1H/t12-,13-;/m1./s1
• InChI Key： JUMYIBMBTDDLNG-OJERSXHUSA-N
• SMILES： Cl.O(C)C([C@H](C1C=CC=CC=1)[C@H]1CCCCN1)=O

Computed Properties

• Exact Mass: 269.11800
• Monoisotopic Mass: 269.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Density: g/cm3
• Melting Point: 218-220°C
• Boiling Point: 327.6°Cat760mmHg
• Flash Point: 152°C
• Refractive Index: 1.523
• PSA: 38.33000
• LogP: 3.21610

2-Piperidineaceticacid, a-phenyl-, methyl ester,hydrochloride (1:1), (aR,2R)- Security Information

• Hazard Category Code： 22
• RTECS：TM3850000
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Controlled Substance, -20°C Freezer